Cas no 86052-19-9 (Urea, N-[(4-hydroxy-3-methoxyphenyl)methyl]-N'-octyl-)

• Product Name: Urea, N-[(4-hydroxy-3-methoxyphenyl)methyl]-N'-octyl-
• CAS No: 86052-19-9
• MF: C₁₇H₂₈N₂O₃
• MW: 308.415824890137
• CID: 582809
• PubChem ID: 13345235
• Update Time: 2024-10-26

Urea, N-[(4-hydroxy-3-methoxyphenyl)methyl]-N'-octyl- Chemical and Physical Properties

Names and Identifiers

• Urea, N-[(4-hydroxy-3-methoxyphenyl)methyl]-N'-octyl-
• 1-[(4-hydroxy-3-methoxyphenyl)methyl]-3-octylurea
• 1-(4-Hydroxy-3-methoxybenzyl)-3-octylurea
• HLHCGUOQXSOHRD-UHFFFAOYSA-N
• N-octyl-N'-vanillyl urea
• BDBM50231155
• DTXSID40537648
• CHEMBL77186
• N-[(4-Hydroxy-3-methoxyphenyl)methyl]-N'-octylurea
• SCHEMBL2843025
• G69530
• 86052-19-9

• Inchi： 1S/C17H28N2O3/c1-3-4-5-6-7-8-11-18-17(21)19-13-14-9-10-15(20)16(12-14)22-2/h9-10,12,20H,3-8,11,13H2,1-2H3,(H2,18,19,21)
• InChI Key： HLHCGUOQXSOHRD-UHFFFAOYSA-N
• SMILES： N(CC1=CC=C(O)C(OC)=C1)C(NCCCCCCCC)=O

Computed Properties

• Exact Mass: 308.20999276g/mol
• Monoisotopic Mass: 308.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 70.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols